N,N,6-trimethyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine

• IUPAC Name: N,N,6-trimethyl-2-[4-(pyridin-4-ylmethyl)piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C17H24N6/c1-14-12-16(21(2)3)20-17(19-14)23-10-8-22(9-11-23)13-15-4-6-18-7-5-15/h4-7,12H,8-11,13H2,1-3H3
• InChI Key: LAWROJKNULNVAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)CC3=CC=NC=C3)N(C)C
• Molecular Formula: C17H24N6
• Molecular Weight: 312.4 g/mol

Description

“N,N,6-trimethyl-2-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidin-4-amine” is a complex organic compound that contains several functional groups and rings, including a pyrimidine ring, a pyridine ring, and a piperazine ring. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine and pyridine rings, which are aromatic and planar, and the piperazine ring, which is non-aromatic and can adopt a chair conformation. The presence of the nitrogen atoms in the rings and the amine group could lead to the formation of hydrogen bonds.

Chemical Reactions Analysis

This compound could undergo various chemical reactions, such as electrophilic aromatic substitution on the pyridine or pyrimidine rings, or nucleophilic substitution at the amine group. The presence of the piperazine ring could also allow for reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the aromatic rings and the amine group could make it relatively polar, affecting its solubility in different solvents. The presence of the nitrogen atoms could also make it a base.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Compounds with similar structures are often used as pharmaceuticals, where they can interact with various biological targets, such as enzymes or receptors.

Safety and Hazards

The safety and hazards of this compound would depend on its specific properties and uses. As with any chemical, appropriate safety measures should be taken when handling it. It’s important to refer to the relevant safety data sheets for detailed information.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.